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Compound of Interest |

Compound Name: 7-Amino nitrazepam-d5
CAS No.: 1189511-46-3
Cat. No.: B15558787
Get Quote
. J

For immediate reference, this document provides critical safety and logistical information for the
handling and disposal of 7-Amino nitrazepam-d5 in a research environment. All personnel
must review and understand these procedures before working with this compound.

7-Amino nitrazepam-d5 is a deuterated metabolite of nitrazepam and should be handled as a
potent pharmaceutical compound with potential health risks. The primary known hazard is that
it is harmful if swallowed.[1][2] Due to its pharmacological activity as a benzodiazepine
metabolite, it may also have other physiological effects.

Hazard and Exposure Data

While a specific Occupational Exposure Limit (OEL) for 7-Amino nitrazepam-d5 has not been
established, the available safety information classifies it as follows:

Hazard .

. Code Description Source
Classification
Acute Toxicity (Oral) H302 Harmful if swallowed [1112]
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Given the lack of a defined OEL, a conservative approach to handling is required, treating it as
a potent compound and minimizing all potential routes of exposure, including inhalation,
ingestion, and skin contact.

Operational Plan for Safe Handling

A multi-layered approach encompassing engineering controls, administrative procedures, and
personal protective equipment (PPE) is mandatory to ensure the safety of laboratory
personnel.

Engineering Controls

e Primary Containment: All handling of solid 7-Amino nitrazepam-d5, including weighing and
preparation of stock solutions, must be conducted in a certified chemical fume hood or a
glove box to prevent inhalation of airborne particles.

o Ventilation: Ensure adequate ventilation in the laboratory space where the compound is
stored and handled.

Administrative Controls

o Designated Areas: Clearly designate specific areas within the laboratory for the handling and
storage of 7-Amino nitrazepam-d5.

e Training: All personnel must be trained on the specific hazards and handling procedures for
this compound. This training should be documented.

o Standard Operating Procedures (SOPs): A detailed, site-specific SOP for working with this
compound must be written and approved by the institution's Environmental Health and
Safety (EHS) department.

o Emergency Procedures: Emergency procedures for spills, accidental exposure, and other
incidents must be clearly posted in the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for all work with 7-Amino nitrazepam-d5:
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PPE Category Item Specification

Double-gloving with nitrile

gloves is recommended.
Hand Protection Gloves Check for any visible signs of

degradation and change

gloves frequently.

Chemical splash goggles are
_ required to protect against
Eye Protection Safety Goggles )
splashes and airborne

particles.

] A buttoned, full-length
Body Protection Laboratory Coat
laboratory coat must be worn.

For procedures with a higher
risk of aerosolization, a
NIOSH-approved respirator
Respiratory Protection Respirator (e.g., an N95 or higher) may
be required based on a risk
assessment by your

institution's EHS department.

Disposal Plan

As a deuterated analog of a benzodiazepine metabolite, 7-Amino nitrazepam-d5 and any
materials contaminated with it must be treated as hazardous and potentially controlled
substance waste.

o Waste Segregation: All waste contaminated with 7-Amino nitrazepam-d5 (e.g., pipette tips,
gloves, empty vials) must be segregated into a clearly labeled hazardous waste container.

e Labeling: The hazardous waste container must be labeled with "Hazardous Waste," the full
chemical name ("7-Amino nitrazepam-d5"), and the associated hazards.

» Regulatory Compliance: Disposal must be in accordance with all local, state, and federal
regulations, including those set forth by the Environmental Protection Agency (EPA) and the
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Drug Enforcement Administration (DEA).

« Institutional Procedures: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste. Do not dispose of this compound down the drain or in
the regular trash.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of 7-Amino nitrazepam-
d5.

Materials:

¢ 7-Amino nitrazepam-d5 (solid)

e Certified chemical fume hood

e Analytical balance

e Spatula

e Weighing paper or boat

e Volumetric flask

o Appropriate solvent (e.g., acetonitrile, methanol)
e Pipettes

» Vortex mixer or sonicator

o Appropriate PPE (as outlined above)
Procedure:

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is functioning correctly.
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e Weighing:

o Place a new piece of weighing paper or a weigh boat on the analytical balance within the
fume hood and tare the balance.

o Carefully transfer the desired amount of solid 7-Amino nitrazepam-d5 onto the weighing
paper using a clean spatula.

o Record the exact weight.
e Solubilization:
o Carefully transfer the weighed solid into the appropriate volumetric flask.
o Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.
o Cap the flask and gently swirl or sonicate until the solid is completely dissolved.
 Final Dilution:
o Once dissolved, add the solvent to the volumetric flask up to the calibration mark.
o Cap and invert the flask several times to ensure a homogenous solution.
e Labeling and Storage:

o Clearly label the stock solution with the chemical name, concentration, solvent, date of
preparation, and your initials.

o Store the solution in an appropriate, sealed container in a designated and secure location
as per your laboratory's SOPs.

o Decontamination:

o Wipe down the spatula, work surface within the fume hood, and any other potentially
contaminated surfaces with an appropriate cleaning solvent.
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o Dispose of all contaminated disposables (weighing paper, gloves, pipette tips) in the
designated hazardous waste container.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 7-Amino nitrazepam-d5

Preparation and Handling

Start: Obtain 7-Amino nitrazepam-d5

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

;

Work in a Certified
Chemical Fume Hood

;

Weigh Solid Compound

;

Prepare Stock Solution

/

Label and Store Solution Securely

During & After Experiment

Waste Management and Disposal

Collect All Contaminated Waste Segregate and Label as
(Gloves, Tips, Vials) Hazardous Waste

:

Contact Institutional EHS
for Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-7-amino-nitrazepam-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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